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Cat. No.: B3026218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Capryloyl-2-oleoylglycerol is a structured triacylglycerol (TAG) with specific positioning of

caprylic acid (a medium-chain fatty acid) at the sn-1 and sn-3 positions and oleic acid (a long-

chain monounsaturated fatty acid) at the sn-2 position. This structure influences its physical

properties and metabolic fate, making its accurate quantification crucial in various fields,

including pharmaceuticals, food science, and nutritional studies. This document provides

detailed analytical methods for the quantification of 1,3-Capryloyl-2-oleoylglycerol, focusing

on High-Performance Liquid Chromatography (HPLC) with Evaporative Light Scattering

Detection (ELSD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods
The choice of analytical method for the quantification of 1,3-Capryloyl-2-oleoylglycerol
depends on the required sensitivity, selectivity, and the complexity of the sample matrix. HPLC-

ELSD is a robust method suitable for relatively clean sample matrices, while LC-MS/MS offers

higher sensitivity and specificity, making it ideal for complex biological samples.

Quantitative Data Summary
The following tables summarize the expected performance characteristics for the quantification

of 1,3-Capryloyl-2-oleoylglycerol using HPLC-ELSD and LC-MS/MS. These values are
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based on typical performance for triglyceride analysis and may vary depending on the specific

instrumentation and experimental conditions.

Table 1: HPLC-ELSD Method Performance Characteristics

Parameter Expected Value/Range

Linearity (R²) ≥ 0.995

Limit of Detection (LOD) 0.02 - 0.2 µg/mL

Limit of Quantification (LOQ) 0.04 - 0.7 µg/mL

Accuracy (% Recovery) 90 - 110%

Precision (RSD%) - Repeatability < 5%

Precision (RSD%) - Intermediate Precision < 10%

Table 2: LC-MS/MS Method Performance Characteristics

Parameter Expected Value/Range

Linearity (R²) ≥ 0.998

Limit of Detection (LOD) 0.1 - 10 ng/mL

Limit of Quantification (LOQ) 0.5 - 50 ng/mL

Accuracy (% Recovery) 95 - 105%

Precision (RSD%) - Repeatability < 10%

Precision (RSD%) - Intermediate Precision < 15%

Experimental Protocols
Protocol 1: Quantification by HPLC-ELSD
This protocol is suitable for the quantification of 1,3-Capryloyl-2-oleoylglycerol in bulk

materials, formulations, and simple mixtures.
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1. Sample Preparation

Accurately weigh approximately 50 mg of the sample into a 10 mL volumetric flask.

Dissolve the sample in hexane and make up to the mark.

For analysis, dilute this stock solution with the initial mobile phase (e.g.,

Acetonitrile/Isopropanol 70:30 v/v

To cite this document: BenchChem. [Application Note and Protocol: Quantification of 1,3-
Capryloyl-2-oleoylglycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026218#analytical-methods-for-1-3-capryloyl-2-
oleoylglycerol-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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